Cas no 2942-42-9 (7-Nitroindazole)

7-nitroindazole is a selective nNOS inhibitor with anti injury and cardiovascular effects. 7-nitroindazole is a useful tool to evaluate the biological role of nitric oxide in the central nervous system

7-Nitroindazole structure

Product Name:7-Nitroindazole

CAS No:2942-42-9

Molecular Formula:C₇H₅N₃O₂

Molecular Weight:163.1335

MDL:MFCD00022789

CID:43621

PubChem ID:24278047

7-Nitroindazole Properties

Names and Identifiers

- 7-Nitro-1H-indazole
- 1H-Indazole, 7-nitro-
- 7-nitro-1h-indazol
- INDAZOLE, 7-NITRO-
- 7-NITROINDAZOLE
- 7-NI
- 7-NITROINDAZOLE INDAZOLE, 7-NITRO-INHIBI TOR OF BRAIN NI
- NITROINDAZOLE
- 7-Nitro (1H)indazole
- 7-Nitroindazole（7-NI）
- 1H-Indazole,7-nitro
- EINECS 220-934-4
- nitro-7 indazole
- 7-nitro-indazole
- UX0N37CMVH
- MLS000028452
- PQCAUHUKTBHUSA-UHFFFAOYSA-N
- SMR000058266
- 7NI
- 2h-indazole,7-nitro-
- 7- Nitroindazole
- 7-Nitroisoindazole
- PubChem14009
- Spectrum3_001980
- Spectrum2_001715
- Opera_ID_1690
- NCIOpen2_000477
- Lopac0_000839
- BSPBio_0035
- 7-Nitroindazole
- SPBio_001730
- DTXSID30183638
- 8P-906
- NCGC00015750-06
- BRD-K04430056-001-02-9
- BSPBio_003580
- SY003892
- NCGC00015750-01
- HMS3411I16
- NCGC00021621-04
- SPECTRUM1505342
- HMS3394E13
- NCGC00021621-07
- NSC-72843
- AKOS001740210
- NCGC00015750-10
- CS-D0829
- 2942-42-9
- A03-0007
- SCHEMBL216995
- PD000923
- NSC 72843
- CCG-39508
- A5492
- NCGC00015750-09
- PQCAUHUKTBHUSA-UHFFFAOYSA-
- N 7778
- HSCI1_000055
- NCGC00021621-02
- SR-01000075512-1
- HMS3266B05
- FT-0621472
- HMS3886O10
- 7-Nitroindazole (7-NI)
- NC00363
- HY-69019
- CHEMBL247378
- s5542
- EU-0100839
- NITROINDAZOLE, 7-
- Tox21_500839
- InChI=1/C7H5N3O2/c11-10(12)6-3-1-2-5-4-8-9-7(5)6/h1-4H,(H,8,9)
- BRN 0006809
- HMS3370D01
- NCGC00015750-15
- CCRIS 3309
- KBio3_002963
- 7-Nitroindazole, >=98%
- HMS3675I16
- NCGC00015750-04
- UNII-UX0N37CMVH
- MLS001424158
- GTPL5127
- Tocris-0602
- LP00839
- NCGC00015750-03
- Q-102369
- N0827
- NCGC00015750-07
- DB02207
- NCGC00015750-02
- AC-3118
- NCGC00261524-01
- MLS001074098
- NS00028691
- BCP27530
- A819914
- HMS2235A13
- Q4642875
- BDBM50209245
- 7-nitroindazole
- EN300-71900
- SCHEMBL13039512
- BRD-K04430056-236-01-3
- HMS2052E13
- NSC72843
- MFCD00022789
- SR-01000075512
- NCGC00015750-08
- SR-01000075512-3
- HMS3262H19
- NCGC00021621-06
- SDCCGSBI-0050816.P002
- Lopac-N-7778
- CCG-101113
- NCGC00015750-05
- Z381673562
- NCGC00021621-05
- PB17062
- AM20040118
- M02148
- 909091-71-0
- 7-Nitro-2H-indazole
- BRD-K04430056-001-17-7
- BRD-K04430056-236-02-1
- DB-400223
- STK776289
- DB-012306
- +Expand
- MDL： MFCD00022789
- InChIKey： PQCAUHUKTBHUSA-UHFFFAOYSA-N
- Inchi： 1S/C7H5N3O2/c11-10(12)6-3-1-2-5-4-8-9-7(5)6/h1-4H,(H,8,9)
- SMILES： [O-][N+](C1=C([H])C([H])=C([H])C2C([H])=NN([H])C=21)=O
- BRN： 0006809

Computed Properties

Exact Mass: 163.03800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 163.038176
Heavy Atom Count: 12
Complexity: 192
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 74.5

Experimental Properties

LogP: 1.99430
PSA: 74.50000
Refractive Index: 1.5500 (estimate)
Water Partition Coefficient: Slightly soluble
Boiling Point: 383.3℃ at 760 mmHg
Melting Point: 184.0 to 188.0 deg-C
Flash Point: 185.6 °C
Color/Form: Pale-yellow to Yellow-brown Solid
Solubility: Slightly soluble in water
Density: 1.4141 (rough estimate)

7-Nitroindazole Security Information

Symbol: GHS06 GHS08
RTECS：NK7962200
WGK Germany：3
Safety Term：S53;S22;S36/37/39;S45
Safety Instruction： S53-S22-S36/37/39-S45
Risk Phrases：R60; R40
Dangerous goods sign： T
Hazardous Material transportation number：UN 2811 6.1/PG 3
Hazard Statement： H301,H319,H351,H360
Warning Statement： P201,P281,P301+P310,P305+P351+P338,P308+P313
Prompt：warning
Storage Condition：−20°C
PackingGroup：Ⅲ
Risk Phrases： 60-40
Signal Word：Danger
HazardClass：IRRITANT

7-Nitroindazole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Nitroindazole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002YSB-100mg	1H-Indazole, 7-nitro-	2942-42-9	98%	100mg	$4.00	2024-05-06
A2B Chem LLC	AB37595-100mg	7-nitro-1H-indazole	2942-42-9	98%	100mg	$4.00	2024-04-20
abcr	AB467631-1 g	7-Nitro-1H-indazole; min. 95%	2942-42-9		1g	€69.90	2023-07-18
Alichem	A269001327-25g	7-Nitro-1H-indazole	2942-42-9	98%	25g	$257.52	2023-09-02
Ambeed	A367353-100mg	7-Nitro-1H-indazole	2942-42-9	98%	100mg	$5.0	2024-07-19
Apollo Scientific	OR13550-5g	7-Nitro-1H-indazole	2942-42-9	97%	5g	£22.00	2024-07-24
AstaTech	64608-5/G	7-NITROINDAZOLE	2942-42-9	95%	5g	$28	2023-09-16
Enamine	EN300-71900-0.05g	7-nitro-1H-indazole	2942-42-9	95%	0.05g	$19.0	2023-04-20
LKT Labs	N3278-100 mg	7-Nitroindazole	2942-42-9	≥98%	100MG	$61.50	2023-07-11
MedChemExpress	HY-69019-500mg	7-Nitroindazole	2942-42-9	99.04%	500mg	￥500	2024-05-25

7-Nitroindazole Suppliers

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7-Nitroindazole Related Literature

1. Indazole derivatives: the synthesis of various amino- and hydroxy-indazoles and derived sulphonic acids

Robert R. Davies J. Chem. Soc. 1955 2412
2. Development of nitric oxide synthase inhibitors for neurodegeneration and neuropathic pain

Paramita Mukherjee,Maris A. Cinelli,Soosung Kang,Richard B. Silverman Chem. Soc. Rev. 2014 43 6814
3. Perenosins: a new class of anion transporter with anti-cancer activity

Wim Van Rossom,Daniel J. Asby,Ali Tavassoli,Philip A. Gale Org. Biomol. Chem. 2016 14 2645
4. Methylation of indazoles and related reactions

Ghayoor A. Jaffari,Arthur J. Nunn J. Chem. Soc. Perkin Trans. 1 1973 2371
5. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines

Haroon ur Rashid,Marco Antonio Utrera Martines,Adriana Pereira Duarte,Juliana Jorge,Shagufta Rasool,Riaz Muhammad,Nasir Ahmad,Muhammad Naveed Umar RSC Adv. 2021 11 6060
6. The structure of fluorinated indazoles: the effect of the replacement of a H by a F atom on the supramolecular structure of NH-indazoles

Johannes Teichert,Pascal Oulié,Kane Jacob,Laure Vendier,Michel Etienne,Rosa M. Claramunt,Concepción López,Carlos Pérez Medina,Ibon Alkorta,José Elguero New J. Chem. 2007 31 936
7. In vivo voltammetric evidence that cerebral nitric oxide (NO) is influenced by drugs of abuse: is NO implicated in their neurotoxicity?

Francesco Crespi RSC Adv. 2013 3 9803
8. In vivo voltammetric evidence that cerebral nitric oxide (NO) is influenced by drugs of abuse: is NO implicated in their neurotoxicity?

Francesco Crespi RSC Adv. 2013 3 9803
9. Novel amino acids: synthesis of furoxan and sydnonimine containing amino acids and peptides as potential nitric oxide releasing motifs

Andrew Nortcliffe,Nigel P. Botting,David O'Hagan Org. Biomol. Chem. 2013 11 4657
10. Selective inhibitors of phosphodiesterases: therapeutic promise for neurodegenerative disorders

Tarana Umar,Nasimul Hoda Med. Chem. Commun. 2015 6 2063

2942-42-9 (7-Nitroindazole) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:2942-42-9)7-Nitroindazole

Purity:99%

Quantity:100g

Price($):201.0

Cas no 2942-42-9 (7-Nitroindazole)

7-Nitroindazole Properties

Names and Identifiers

Computed Properties

Experimental Properties

7-Nitroindazole Security Information

7-Nitroindazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

7-Nitroindazole Price

7-Nitroindazole Suppliers

7-Nitroindazole Related Literature

2942-42-9 (7-Nitroindazole) Related Products